Cas no 868981-12-8 (N'-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-methylethanediamide)

• Product Name: N'-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-methylethanediamide
• CAS No: 868981-12-8
• MF: C₁₃H₁₆BrN₃O₅S
• MW: 406.252241134644
• CID: 6525311
• Update Time: 2025-06-09

N'-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-methylethanediamide
• N'-[[3-(4-bromophenyl)sulfonyl-1,3-oxazolidin-2-yl]methyl]-N-methyloxamide

• Inchi： 1S/C13H16BrN3O5S/c1-15-12(18)13(19)16-8-11-17(6-7-22-11)23(20,21)10-4-2-9(14)3-5-10/h2-5,11H,6-8H2,1H3,(H,15,18)(H,16,19)
• InChI Key： AOHMTLBCIVVCLN-UHFFFAOYSA-N
• SMILES： C(NC)(=O)C(NCC1N(S(C2=CC=C(Br)C=C2)(=O)=O)CCO1)=O

Additional information on N'-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-methylethanediamide

N'-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-methylethanediamide and CAS No. 868981-12-8: A Comprehensive Overview

The compound with the CAS number 868981-12-8 and the product name N'-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-methylethanediamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure, has garnered attention for its potential applications in drug development and molecular recognition. Understanding its chemical properties, synthesis, and emerging applications is crucial for researchers aiming to leverage its unique characteristics.

The molecular framework of N'-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-methylethanediamide consists of a 1,3-oxazolidine core substituted with a 4-bromobenzenesulfonyl group and a methylamino group. This configuration imparts distinct electronic and steric properties that make it a versatile intermediate in organic synthesis. The presence of the 4-bromobenzenesulfonyl moiety enhances its reactivity, allowing for further functionalization through cross-coupling reactions and other synthetic methodologies.

In recent years, there has been growing interest in the development of heterocyclic compounds for their role in medicinal chemistry. The 1,3-oxazolidine scaffold is particularly noteworthy due to its ability to mimic natural amino acids and its potential as a bioisostere in drug design. Studies have shown that oxazolidinones can serve as privileged structures in the development of antimicrobial agents, protease inhibitors, and other therapeutic compounds. The specific modification of N'-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-methylethanediamide with a bromobenzenesulfonyl group further enhances its utility in these applications.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The key step involves the condensation of ethyl acetoacetate with methylamine to form the 1,3-oxazolidine ring. Subsequent sulfonylation with 4-bromobenzenesulfonyl chloride followed by methylation yields the desired product. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the structural integrity of each intermediate.

One of the most compelling aspects of N'-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-methylethanediamide is its potential in drug discovery. Researchers have explored its use as a scaffold for designing novel therapeutic agents. For instance, its ability to interact with biological targets such as enzymes and receptors makes it an attractive candidate for developing small-molecule inhibitors. Preliminary studies have indicated that derivatives of this compound exhibit promising activity against various disease-related targets.

The role of computational chemistry in optimizing the properties of this compound cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and interactions with biological targets. These predictions guide experimental efforts by identifying key structural features that enhance potency and selectivity. The integration of experimental data with computational models provides a powerful approach to accelerate drug discovery processes.

Recent advancements in synthetic methodologies have also contributed to the growing interest in this compound. Techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient production scales while maintaining high purity standards. These innovations are particularly important for large-scale pharmaceutical applications where cost-effectiveness and reproducibility are critical.

The environmental impact of chemical synthesis is another important consideration. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. The use of catalytic systems and solvent-free reactions are among the strategies being explored to achieve these goals. By incorporating sustainable practices into the synthesis of N'-{3-(4-bromobenzenesulfonyl)-1,3-oxazolidin-2-ylmethyl}-N-methylethanediamide, researchers can contribute to a more environmentally friendly approach to drug development.

In conclusion, the compound with CAS number 868981-12-8 represents a significant advancement in chemical biology and pharmaceutical research. Its unique structure and reactivity make it a valuable tool for drug discovery and molecular recognition. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutic agents.